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Compound of Interest

Compound Name: Fak-IN-10

Cat. No.: B10803282 Get Quote

Technical Support Center: Fak-IN-10
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Fak-IN-
10.

Troubleshooting Guide
Q1: My Fak-IN-10 precipitated out of solution after diluting my DMSO stock with aqueous

media. How can I prevent this?

A1: Precipitation upon dilution of a DMSO stock solution in aqueous buffers (like PBS or cell

culture media) is a common issue for hydrophobic compounds like Fak-IN-10. Here are several

steps you can take to prevent this:

Pre-warm your solutions: Gently warm both your Fak-IN-10 stock solution and the aqueous

diluent to 37°C before mixing. This can help prevent the compound from crashing out of

solution due to temperature shock.[1]

Use a stepwise dilution: Instead of diluting your concentrated DMSO stock directly into the

final aqueous volume, perform an intermediate dilution in DMSO first. For example, dilute a

10 mM stock to 1 mM in DMSO before adding it to your cell culture medium.[1]

Add the stock solution to the aqueous media slowly while vortexing: This ensures rapid and

thorough mixing, which can prevent localized high concentrations of DMSO and subsequent

precipitation.
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Sonication: If precipitation still occurs, gentle sonication of the final solution can help to

redissolve the compound.[2]

Consider co-solvents for in vivo studies: For animal experiments, formulations containing co-

solvents like PEG300 and Tween 80 are often used to improve solubility.[1][2]

Q2: I am having trouble dissolving the powdered Fak-IN-10 in DMSO. What should I do?

A2: While DMSO is the recommended solvent for Fak-IN-10, achieving complete dissolution

can sometimes be challenging. Here are some tips:

Use fresh, anhydrous DMSO: Hygroscopic (water-absorbing) DMSO can significantly impact

the solubility of many compounds.[3] Always use a fresh, unopened bottle or a properly

stored anhydrous grade of DMSO.

Warming and Sonication: Gently warm the solution to 37°C or even up to 60°C and use

sonication to aid dissolution.[2][3] Be cautious with excessive heating, as it may degrade the

compound.

Vortexing: Ensure thorough mixing by vortexing the solution for several minutes.

Frequently Asked Questions (FAQs)
Q1: What is Fak-IN-10?

A1: Fak-IN-10, also referred to as FAK inhibitor 2, is a potent and selective inhibitor of Focal

Adhesion Kinase (FAK).[1][3] FAK is a non-receptor tyrosine kinase that plays a crucial role in

cell adhesion, migration, proliferation, and survival.[4][5] Due to its involvement in these

processes, which are often dysregulated in cancer, FAK is a promising target for cancer

therapy.[4][6] Fak-IN-10 exhibits anti-tumor and anti-angiogenesis activities.[1][3]

Q2: What are the recommended solvents for Fak-IN-10?

A2: The most commonly recommended solvent for preparing stock solutions of Fak-IN-10 is

Dimethyl Sulfoxide (DMSO).[1][3] For in vivo applications, specific formulations containing co-

solvents are often necessary to achieve the desired concentration and bioavailability.

Q3: What are the typical concentrations for Fak-IN-10 stock solutions?
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A3: Stock solutions are typically prepared in DMSO at concentrations of 10 mM.[1] Some

suppliers also provide solubility data for higher concentrations, such as 100 mg/mL in DMSO,

which may require warming and sonication to fully dissolve.[3]

Q4: How should I store Fak-IN-10 and its stock solutions?

A4:

Powder: Store the powdered form of Fak-IN-10 at -20°C for up to 3 years.[1]

In Solvent: Once dissolved in a solvent like DMSO, it is recommended to aliquot the stock

solution into single-use vials to avoid repeated freeze-thaw cycles.[3] Store these aliquots at

-80°C for up to 1 year or -20°C for shorter periods (e.g., 1 month).[1][2][3]

Data Presentation
Table 1: Solubility of Fak-IN-10 in Various Solvents

Solvent/Formulation Concentration Observations

DMSO 100 mg/mL (154.62 mM)
Requires ultrasonic and

warming to 60°C.[3]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
2.5 mg/mL (4.44 mM)

Clear solution; requires

sonication.[2]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.5 mg/mL (4.44 mM)

Clear solution; requires

sonication.[2]

10% DMSO, 90% Corn Oil 2.5 mg/mL (4.44 mM)
Clear solution; requires

sonication.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Fak-IN-10 Stock Solution in DMSO

Materials: Fak-IN-10 powder, anhydrous DMSO, sterile microcentrifuge tubes.
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Procedure: a. Equilibrate the Fak-IN-10 powder to room temperature before opening the vial

to prevent condensation. b. Weigh the appropriate amount of Fak-IN-10 powder. c. Add the

calculated volume of anhydrous DMSO to achieve a final concentration of 10 mM. d. Vortex

the solution thoroughly for 5-10 minutes. e. If the compound is not fully dissolved, gently

warm the solution to 37°C and sonicate for 10-15 minutes. f. Once fully dissolved, aliquot the

stock solution into single-use, light-protected tubes. g. Store the aliquots at -80°C.

Protocol 2: Dilution of Fak-IN-10 for In Vitro Cell-Based Assays

Materials: 10 mM Fak-IN-10 DMSO stock solution, anhydrous DMSO, sterile cell culture

medium, sterile microcentrifuge tubes.

Procedure: a. Thaw a single-use aliquot of the 10 mM Fak-IN-10 stock solution and pre-

warm it to 37°C. b. Pre-warm the cell culture medium to 37°C. c. Perform a serial dilution of

the 10 mM stock solution in anhydrous DMSO to create intermediate stock concentrations

(e.g., 1 mM, 100 µM).[1] d. To prepare the final working concentration, add the desired

volume of the intermediate DMSO stock solution to the pre-warmed cell culture medium. Add

the DMSO solution dropwise while gently vortexing the medium to ensure rapid mixing. e.

The final concentration of DMSO in the cell culture medium should be kept low (typically

<0.5%) to avoid solvent-induced cytotoxicity.
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Click to download full resolution via product page

Caption: Simplified FAK signaling pathway and the inhibitory action of Fak-IN-10.
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Caption: Troubleshooting workflow for dissolving and diluting Fak-IN-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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